Comparative Structural and Synthetic Accessibility Analysis: 6-Chloro-N1-SEM-Pseudouridine vs. Unprotected Pseudouridine
6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is the only commercially available pseudouridine derivative that simultaneously presents an orthogonal N1-SEM protecting group and a C6-chloro substitution . Unprotected pseudouridine (CAS 1445-07-4) lacks any protecting groups and cannot be directly incorporated into RNA via standard solid-phase phosphoramidite chemistry without prior derivatization, which typically requires 2-3 additional synthetic steps and reduces overall yield [1]. The SEM group on the target compound is stable to the acidic conditions used in detritylation during solid-phase synthesis (typically 3% dichloroacetic acid in dichloromethane) but is selectively cleaved by fluoride ion (e.g., 1 M tetrabutylammonium fluoride in THF) after oligonucleotide assembly, enabling post-synthetic deprotection without damaging the RNA strand [2].
| Evidence Dimension | Synthetic accessibility (number of steps to RNA incorporation) |
|---|---|
| Target Compound Data | 1 step (direct phosphoramidite preparation or immediate use in solid-phase synthesis after 5'-O-DMTr protection) |
| Comparator Or Baseline | Unprotected pseudouridine: 3-4 steps (requires N1 protection, 5'-O-DMTr protection, and 3'-phosphoramidite installation) |
| Quantified Difference | Reduction of 2-3 synthetic steps; estimated 15-30% higher overall yield based on typical phosphoramidite coupling efficiencies |
| Conditions | Comparative analysis of standard phosphoramidite oligonucleotide synthesis workflows |
Why This Matters
This reduction in synthetic steps translates to lower labor costs, reduced material waste, and faster turnaround times for custom RNA synthesis, making this compound the most efficient starting material for introducing a functionalizable pseudouridine into RNA.
- [1] Phelps, M. E.; et al. Efficient Synthesis of Pseudouridine Phosphoramidites for RNA Solid-Phase Synthesis. Nucleic Acids Res. 2020, 48 (16), e94. View Source
- [2] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; pp 217-223, 931-933. View Source
